molecular formula C21H28O2 B8611420 4-(2,6,10-Trimethylundeca-1,5,9-trien-1-yl)benzoic acid CAS No. 90394-57-3

4-(2,6,10-Trimethylundeca-1,5,9-trien-1-yl)benzoic acid

Cat. No.: B8611420
CAS No.: 90394-57-3
M. Wt: 312.4 g/mol
InChI Key: FHLXXOPRLYRPGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,6,10-Trimethylundeca-1,5,9-trien-1-yl)benzoic acid is a useful research compound. Its molecular formula is C21H28O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

90394-57-3

Molecular Formula

C21H28O2

Molecular Weight

312.4 g/mol

IUPAC Name

4-(2,6,10-trimethylundeca-1,5,9-trienyl)benzoic acid

InChI

InChI=1S/C21H28O2/c1-16(2)7-5-8-17(3)9-6-10-18(4)15-19-11-13-20(14-12-19)21(22)23/h7,9,11-15H,5-6,8,10H2,1-4H3,(H,22,23)

InChI Key

FHLXXOPRLYRPGC-UHFFFAOYSA-N

Canonical SMILES

CC(=CCCC(=CCCC(=CC1=CC=C(C=C1)C(=O)O)C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g of potassium hydroxide was dissolved in 200 ml of isopropanol. 50 g of ethyl p-(2,6,10-trimethyl-1,5,9-undecatrienyl)benzoate was added to the solution under heating, reflux and stirring. After 10 min, the solution was poured into ice/water and extracted with 200 ml of n-hexane. The aqueous layer was made acidic with dilute hydrochloric acid, extracted with ethyl ether, washed with water and dried over magnesium sulfate. The product was concentrated to obtain 42 g of crude crystals. The crude crystals were recrystallized from 150 ml of n-hexane to obtain 32 g of intended p-(2,6,10-trimethyl-1,5,9-undecatrienyl)benzoic acid as white crystals.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
ethyl p-(2,6,10-trimethyl-1,5,9-undecatrienyl)benzoate
Quantity
50 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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